5-(Chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride
Overview
Description
5-(Chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride, also known as CM-DT, is a synthetic compound with a wide range of applications in scientific research. This compound has been extensively studied for its biochemical and physiological effects, as well as its potential to be used in laboratory experiments.
Scientific Research Applications
Synthesis of Thiazole Derivatives
Thiazole derivatives, including chloromethyl thiazoles, are synthesized for various applications. The study by Sinenko et al. (2017) demonstrates the synthesis of new 1,3-thiazolecarbaldehydes, including chloromethyl derivatives, which are important for creating low-molecular-weight compounds with potential applications in material science and pharmacology. These derivatives can undergo nucleophilic substitution reactions, leading to new compounds with varied functionalities (Sinenko et al., 2017).
Corrosion Inhibition
Thiazole derivatives are studied for their corrosion inhibition properties. Fouda et al. (2021) investigated the influence of certain thiazole derivatives on the corrosion inhibition of zinc in hydrochloric acid solution, highlighting the importance of these compounds in protecting metals from corrosion, which has applications in materials science and engineering (Fouda et al., 2021).
Chemical Synthesis and Characterization
The work by Yamane et al. (2004) on the highly regioselective direct halogenation of 4,5-dimethyl-2-aryl-1,3-thiazoles showcases the utility of thiazole compounds in synthetic chemistry. This method provides an efficient approach to obtaining chloromethyl and bromomethyl derivatives, which are crucial intermediates in organic synthesis (Yamane et al., 2004).
Isotope Labeling for Biological Studies
Lin et al. (2009) reported on the synthesis of stable isotope-labeled 5-(hydroxymethyl)thiazole, a building block for biologically active compounds. This research underlines the significance of thiazole derivatives in the development of labeled compounds for biological and pharmaceutical studies, allowing for the tracking of drug metabolites and biochemical pathways (Lin et al., 2009).
Review and Market Prospects
A review by Huang Jin-yan (2010) on 2-chloro-5-chloromethyl-1,3-thiazole covers its physical and chemical properties, synthesis routes, application areas, and market prospects. This highlights the commercial importance and wide-ranging applications of thiazole derivatives in chemical synthesis, material science, and beyond (Huang Jin-yan, 2010).
properties
IUPAC Name |
5-(chloromethyl)-2,4-dimethyl-1,3-thiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNS.ClH/c1-4-6(3-7)9-5(2)8-4;/h3H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVDIALDTERGAHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)CCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,7-Dibromobenzo[c][1,2,5]thiadiazole-5,6-diamine](/img/structure/B1429116.png)
